Cas no 155638-70-3 (Benzaldehyde-formyl-13C-formyl-d(9CI))

Benzaldehyde-formyl-13C-formyl-d(9CI) Properties

Names and Identifiers

• Benzaldehyde-formyl-13C-formyl-d(9CI)
• (carbonyl-13C,2H)benzaldehyde
• [1-(13)C,(2)H]-benzaldehyde
• < carbonyl-13C,2H> benzaldehyde
• 491829_ALDRICH
• A-13C,
• A-d1
• Benzaldehyde-
• Benzaldehyde-(carbonyl-13C,D)
• Benzaldehyde-carbonyl-13C,D
• benzaldehyde-α-13c,α-d1
• BENZALDEHYDE-CARBONYL-13C,D1
• BENZ(ALDEHYDE-D)-CARBONYL-13C
• BENZALDEHYDE-ALPHA-13C,ALPHA-D1
• BENZ(ALDEHYDE-D)-CARBONYL-13C, 99 ATOM % 13C, 99 ATOM % D
• J-009213
• Deuterio(phenyl)(113C)methanone
• Benzaldehyde- alpha -13C, alpha -d1
• DTXSID40584016
• 155638-70-3
• Benzaldehyde-alpha-13C,alpha-d1, 99 atom % 13C, 99 atom % D
• (formyl-~13~C,formyl-~2~H)Benzaldehyde
• Benzaldehyde-alpha-13C,alpha-d1
• benzaldehyde-carbonyl-13c,d
• +Expand

• InChIKey： HUMNYLRZRPPJDN-KFNOGTNBSA-N
• Inchi： InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i6+1D
• SMILES： [2H][13C](C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 108.051496392g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.051496392g/mol
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 1.49910
• PSA: 17.07000
• Refractive Index: n20/D 1.545(lit.)
• Boiling Point: 178-179 °C(lit.)
• Melting Point: −26 °C(lit.)
• Flash Point: 145 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.065 g/mL at 25 °C